Cas no 13145-46-5 (1,4,6,9-Tetrathiaspiro[4.4]nonane(9CI))

• Product Name: 1,4,6,9-Tetrathiaspiro[4.4]nonane(9CI)
• CAS No: 13145-46-5
• MF: C₅H₈S₄
• MW: 196.377016067505
• CID: 173806
• PubChem ID: 139394
• Update Time: 2025-04-19

1,4,6,9-Tetrathiaspiro[4.4]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4,6,9-Tetrathiaspiro[4.4]nonane(9CI)
• Orthocarbonic acid, tetrathio-, cyclic diethylene ester
• 1,4,6,9-tetrathiaspiro[4.4]nonane
• SCHEMBL1402814
• OIXFQRVSKVVDFW-UHFFFAOYSA-N
• DTXSID10157054
• 13145-46-5
• 1,4,6,9-Tetrathiaspiro(4.4)nonane

• Inchi： 1S/C5H8S4/c1-2-7-5(6-1)8-3-4-9-5/h1-4H2
• InChI Key： OIXFQRVSKVVDFW-UHFFFAOYSA-N
• SMILES： S1CCSC21SCCS2

Computed Properties

• Exact Mass: 195.95104
• Monoisotopic Mass: 195.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 84
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 303.6°Cat760mmHg
• Flash Point: 225.2°C
• Refractive Index: 1.748
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes